Cas no 514842-98-9 (3-(Pyrrolidin-1-ylmethyl)piperidine dihydrochloride)

• Product Name: 3-(Pyrrolidin-1-ylmethyl)piperidine dihydrochloride
• CAS No: 514842-98-9
• MF: C₁₀H₂₀N₂
• MW: 168.279202461243
• MDL: MFCD13250091
• CID: 935417
• PubChem ID: 4341894
• Update Time: 2025-06-14

3-(Pyrrolidin-1-ylmethyl)piperidine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(Pyrrolidin-1-ylmethyl)piperidine dihydrochloride
• 3-(1-Pyrrolidinylmethyl)piperidine dihydrochloride
• 3-(pyrrolidin-1-ylmethyl)piperidine
• 3-Pyrrolidin-1-ylmethylpiperidine
• 3-Pyrrolidin-1-ylmethyl-piperidine
• HMS1704A20
• STK504204
• AKOS000123421
• G50225
• AKOS016341109
• 3-(pyrrolidin-1-yl-methyl)-piperidine
• MFCD05022470
• 514842-98-9
• FS-6385
• CS-0271787
• EN300-2983380
• DJMGCHHOJIKYCP-UHFFFAOYSA-N
• 3-[(pyrrolidin-1-yl)methyl]piperidine
• SCHEMBL1914361
• DTXSID00402126
• 3-(pyrrolidin-1-ylmethyl)-piperidine
• ALBB-006937

• MDL： MFCD13250091
• Inchi： 1S/C10H20N2/c1-2-7-12(6-1)9-10-4-3-5-11-8-10/h10-11H,1-9H2
• InChI Key： DJMGCHHOJIKYCP-UHFFFAOYSA-N
• SMILES： N1(CCCC1)CC1CNCCC1

Computed Properties

• Exact Mass: 168.16300
• Monoisotopic Mass: 168.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• PSA: 15.27000
• LogP: 1.34850

3-(Pyrrolidin-1-ylmethyl)piperidine dihydrochloride Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 3-(Pyrrolidin-1-ylmethyl)piperidine dihydrochloride

Recent Advances in the Study of 3-(Pyrrolidin-1-ylmethyl)piperidine Dihydrochloride (CAS: 514842-98-9)

3-(Pyrrolidin-1-ylmethyl)piperidine dihydrochloride (CAS: 514842-98-9) is a chemical compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential applications in drug discovery, particularly as a building block for novel therapeutic agents. This research brief consolidates the latest findings on this compound, focusing on its synthesis, pharmacological properties, and emerging applications in biomedical research.

The compound has garnered attention due to its structural features, which include a piperidine ring and a pyrrolidine moiety. These structural elements are commonly found in bioactive molecules, making 3-(Pyrrolidin-1-ylmethyl)piperidine dihydrochloride a promising candidate for further investigation. Recent synthetic approaches have optimized the yield and purity of this compound, enabling more extensive pharmacological evaluations.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's potential as a scaffold for developing sigma-1 receptor ligands. The study highlighted its ability to modulate receptor activity, suggesting possible applications in neuropharmacology. Another study in Bioorganic & Medicinal Chemistry Letters explored its role in enhancing the bioavailability of certain CNS-targeting drugs, further underscoring its versatility.

Pharmacokinetic studies have also revealed favorable absorption and distribution profiles for 3-(Pyrrolidin-1-ylmethyl)piperidine dihydrochloride. Its dihydrochloride salt form improves solubility, a critical factor for oral administration. These properties make it an attractive candidate for further development in drug formulations.

Despite these promising findings, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Ongoing research aims to address these issues through structural modifications and advanced screening techniques. The compound's potential in treating neurological disorders and its role in drug delivery systems continue to be active areas of investigation.

In conclusion, 3-(Pyrrolidin-1-ylmethyl)piperidine dihydrochloride (CAS: 514842-98-9) represents a valuable tool in medicinal chemistry. Its unique structural features and pharmacological properties position it as a key player in the development of next-generation therapeutics. Future research will likely focus on expanding its applications and refining its therapeutic potential.